Cas no 735244-70-9 (Acetamide,2-[(2-methyl-1H-imidazol-5-yl)thio]-)

• Product Name: Acetamide,2-[(2-methyl-1H-imidazol-5-yl)thio]-
• CAS No: 735244-70-9
• MF: C₆H₉N₃OS
• MW: 171.220159292221
• CID: 559613
• PubChem ID: 45120926
• Update Time: 2025-04-19

Acetamide,2-[(2-methyl-1H-imidazol-5-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-[(2-methyl-1H-imidazol-5-yl)thio]-
• Acetamide,2-[(2-methyl-1H-imidazol-4-yl)thio]- (9CI)
• 735244-70-9
• 2-[(2-Methyl-1H-imidazol-4-yl)sulfanyl]acetamide
• ACETAMIDE,2-[(2-METHYL-1H-IMIDAZOL-4-YL)THIO]-

• Inchi： 1S/C6H9N3OS/c1-4-8-2-6(9-4)11-3-5(7)10/h2H,3H2,1H3,(H2,7,10)(H,8,9)
• InChI Key： PODYVWSGSIDPQW-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)C1=CN=C(C)N1

Computed Properties

• Exact Mass: 171.04663309g/mol
• Monoisotopic Mass: 171.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 97.1Ų